Cas no 338748-92-8 (4-Chloro-N-(5-iodo-2-pyridinyl)butanamide)

• Product Name: 4-Chloro-N-(5-iodo-2-pyridinyl)butanamide
• CAS No: 338748-92-8
• MF: C₉H₁₀ClIN₂O
• MW: 324.545973300934
• MDL: MFCD01315195
• CID: 3143015
• PubChem ID: 2763943
• Update Time: 2025-04-21

4-Chloro-N-(5-iodo-2-pyridinyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-(5-iodo-2-pyridinyl)butanamide
• MFCD01315195
• CS-0366726
• 4-chloro-N-(5-iodopyridin-2-yl)butanamide
• AKOS005070430
• 338748-92-8
• 4M-954

• MDL： MFCD01315195
• Inchi： 1S/C9H10ClIN2O/c10-5-1-2-9(14)13-8-4-3-7(11)6-12-8/h3-4,6H,1-2,5H2,(H,12,13,14)
• InChI Key： VDPISDJJUHBZDW-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1)NC(CCCCl)=O

Computed Properties

• Exact Mass: 323.95264Da
• Monoisotopic Mass: 323.95264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Melting Point: 132-134°C

4-Chloro-N-(5-iodo-2-pyridinyl)butanamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides